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Isovestitol is a bioactive flavonoid of the isoflavan class [1] [2]. Its isolation from Robinia pseudoacacia
was first guided by bioactivity assays such as the brine shrimp lethality test (BST) [1] [2]. The compound's
structure was unequivocally determined through extensive spectral analyses, including 1D and 2D Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS) [2]. Corrections to prior literature regarding 13C
NMR resonance assignments for related compounds have also been made, underlining the importance of

precise structural elucidation [1].

Extraction and Isolation Methodologies

The initial and foundational protocol for isolating isovestitol involves the ethanolic extraction of dried,
pulverized whole plant material, followed by a rigorous bioactivity-directed fractionation process [2].
Subsequent research has optimized the extraction of phenolic compounds, including flavonoids, from

Robinia pseudoacacia flowers.

The following diagram outlines the key decision points in the experimental workflow for extracting and

testing isovestitol, from plant material preparation to biological activity assessment.
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Experimental Workflow for Isovestitol RD

Optimized Extraction Protocol (for Flowers):

¢ Method: Ultrasound-Assisted Extraction (UAE) is recognized as an efficient, modern technique [3]

[4].

e Optimal Conditions:

[¢]

[¢]

Temperature: 59 °C [3] [4].
Time: 30 minutes [3] [4].

[e]

o

Solvent: 60% (v/v) ethanol in water [3] [4].

Liquid-to-Solid Ratio: 10 mL/g [3] [4].

e Advantages: UAE provides higher total phenolic content and superior antioxidant activity compared

to maceration, with a significantly shorter extraction time than Soxhlet extraction [3] [4].

Documented Biological Activities and Mechanisms of

Action

Isovestitol has demonstrated a range of biological activities in preclinical assays.

Table 1: Summary of Isovestitol's Bioactivities

_ B Experimental
Bioactivity Model/lAssay

Key Findings

Citation

Cytotoxicity Brine Shrimp Lethality
Test (BST)

Human Tumor Cell
Lines (MTT assay)

Anti- Not directly tested on
angiogenic isovestitol.

Antimicrobial Not directly tested on
isovestitol.

Significant lethality, indicating general
bioactivity.

Weak, broad-spectrum cytotoxicity against six
solid tumor lines*.

Crude leaf extract (containing flavonoids)
inhibited IL-13-mediated angiogenesis.

Extracts from heartwood, bark, and leaves
(rich in flavonoids) showed antifungal activity.

[1] [2]

2]

[5]

[6]

© 2026 Smolecule. All rights reserved.

3/8 Tech Support


https://www.smolecule.com/products/s13228504?utm_src=pdf-body-img
https://www.smolecule.com/products/s13228504?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6719120/
https://www.mdpi.com/2076-3921/8/8/248
https://pmc.ncbi.nlm.nih.gov/articles/PMC6719120/
https://www.mdpi.com/2076-3921/8/8/248
https://pmc.ncbi.nlm.nih.gov/articles/PMC6719120/
https://www.mdpi.com/2076-3921/8/8/248
https://pmc.ncbi.nlm.nih.gov/articles/PMC6719120/
https://www.mdpi.com/2076-3921/8/8/248
https://pmc.ncbi.nlm.nih.gov/articles/PMC6719120/
https://www.mdpi.com/2076-3921/8/8/248
https://pmc.ncbi.nlm.nih.gov/articles/PMC6719120/
https://www.mdpi.com/2076-3921/8/8/248
https://www.smolecule.com/products/s13228504?utm_src=pdf-body
https://www.smolecule.com/products/s13228504?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21214467/
https://docs.lib.purdue.edu/dissertations/AAI3017696/
https://docs.lib.purdue.edu/dissertations/AAI3017696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6899105/
https://bioresources.cnr.ncsu.edu/resources/antifungal-and-antioxidant-activities-of-heartwood-bark-and-leaf-extracts-of-robinia-pseudoacacia/
https://www.smolecule.com/products/s13228504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Experimental

Bioactivity Key Findings Citation
Model/Assay

Antioxidant Not directly tested on Flower extracts containing isovestitol showed [3] [4]
isovestitol. high antioxidant capacity.

\Cell lines tested: A-549 (lung), MCF-7 (breast), HT-29 (colon), A-498 (kidney), PC-3 (prostate), PACA-2

(pancreatic) [2].*

While isovestitol itself has not been the sole subject of intensive mechanistic studies, research on Robinia
pseudoacacia leaf extract (RP), which contains isevestitol and other flavonoids like acacetin and quercetin,
provides insights into a potential mechanism relevant to cancer therapy: the inhibition of IL-1f-mediated

tumor angiogenesis [5].

The following diagram illustrates the proposed signaling pathway through which Robinia pseudoacacia leat

extract inhibits IL-13-mediated angiogenesis, a potential mechanism of action for its bioactive components.
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Proposed Anti-angiogenic Mechanism of Robinia Pseudoacacia
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Proposed Anti-angiogenic Mechanism of Plant Extract

Analytical Techniques for Characterization and
Quantification

A multi-technique approach is essential for the definitive identification and quantification of isovestitol.
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Table 2: Key Analytical Methods for Isovestitol Characterization

Technique Application and Key Details

Chromatography Thin-Layer (TLC) & Flash Chromatography: Initial fractionation and purification.
High-Performance Liquid (HPLC): Final purification and quantitative analysis.

Gas Chromatography-Mass Spectrometry (GCIMS): Used for profiling volatile
components in crude extracts; may require derivatization for flavonoids.

Spectroscopy Mass Spectrometry (MS): Determination of molecular weight and structural
fragments.

Nuclear Magnetic Resonance (NMR): 1H, 13C, APT, DEPT, COSY, HMQC,
HMBC: Essential for definitive structural elucidation and stereochemistry
assignment.

X-ray Crystallography: Considered the "gold standard" for unambiguous
confirmation of molecular structure and absolute configuration, if crystals can be
obtained.

Application Potential and Formulation Strategies

The therapeutic potential of bioactive compounds from Black Locust is hampered by challenges like
degradation in the gastrointestinal tract and low bioavailability [7]. Encapsulation within biodegradable

polymer matrices has emerged as a promising strategy to overcome these hurdles [7].

e Promising Delivery System: Alginate-chitosan microparticles have proven highly effective for
encapsulating Black Locust flower extracts [7].

¢ High Efficiency: Encapsulation efficiency can exceed 92% [7].

¢ Controlled Release: These microparticles enable a sustained release of antioxidants in simulated
gastrointestinal fluids, protecting the bioactive compounds from degradation and potentially
enhancing their bioavailability [7].

Gaps in Current Research and Future Directions
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Despite its promising profile, several aspects of isovestitol require further investigation:

¢ Mechanistic Specificity: The specific contribution of isovestitol to the observed anti-angiogenic and
anticancer effects of crude extracts needs validation using the pure compound [5].

¢ In-Vivo Studies: There is a significant lack of data on the pharmacokinetics, bioavailability, and
efficacy of isovestitol in live animal models.

e Structure-Activity Relationship (SAR): Systematic studies to understand how the structure of
isovestitol relates to its bioactivity could guide the development of more potent analogs.

e Synergistic Effects: Research into how isovestitol interacts with other flavonoids in Black Locust
could be valuable for developing standardized, multi-component extracts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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